Cas no 40833-68-9 (4-(2-chloro-5-nitrobenzenesulfonyl)morpholine)

• Product Name: 4-(2-chloro-5-nitrobenzenesulfonyl)morpholine
• CAS No: 40833-68-9
• MF: C₁₀H₁₁ClN₂O₅S
• MW: 306.722740411758
• MDL: MFCD00654510
• CID: 1025229
• PubChem ID: 3688337
• Update Time: 2025-06-09

4-(2-chloro-5-nitrobenzenesulfonyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-((2-Chloro-5-nitrophenyl)sulfonyl)morpholine
• 4-(2-chloro-5-nitrophenyl)sulfonylmorpholine
• 4-(2-chloro-5-nitrobenzenesulfonyl)morpholine
• SR-01000395997-1
• 4-[(2-Chloro-5-nitrobenzene)sulfonyl]morpholine
• 40833-68-9
• CS-0452344
• SCHEMBL11880773
• BS-28431
• A873217
• 1-chloro-2-(morpholin-4-ylsulfonyl)-4-nitrobenzene
• MFCD00654510
• DTXSID00395069
• 4-[(2-chloro-5-nitrophenyl)sulfonyl]morpholine
• EN300-01730
• SR-01000395997
• Z45515786
• 4-(2-CHLORO-5-NITRO-BENZENESULFONYL)-MORPHOLINE
• AKOS000115123

• MDL： MFCD00654510
• Inchi： 1S/C10H11ClN2O5S/c11-9-2-1-8(13(14)15)7-10(9)19(16,17)12-3-5-18-6-4-12/h1-2,7H,3-6H2
• InChI Key： HZUSSXQFEXYNEA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1S(N1CCOCC1)(=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 306.00800
• Monoisotopic Mass: 306.0077203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.81000
• LogP: 2.81100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(2-chloro-5-nitrobenzenesulfonyl)morpholine

4-((2-Chloro-5-Nitrophenyl)Sulfonyl)Morpholine: A Comprehensive Overview

4-((2-Chloro-5-Nitrophenyl)Sulfonyl)Morpholine, with CAS No. 40833-68-9, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a morpholine ring with a sulfonyl group substituted by a 2-chloro-5-nitrophenyl moiety. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

The molecular structure of 4-((2-Chloro-5-Nitrophenyl)Sulfonyl)Morpholine is defined by its sulfonyl group (-SO₂-) attached to the morpholine ring at the 4-position. The sulfonyl group is further substituted with a 2-chloro-5-nitrophenyl ring, which introduces electron-withdrawing groups (EWGs) such as chlorine and nitro groups. These EWGs significantly influence the electronic properties of the molecule, enhancing its reactivity in certain chemical reactions. The morpholine ring itself is a six-membered heterocyclic compound containing one oxygen atom and one nitrogen atom, providing additional flexibility and potential for hydrogen bonding interactions.

Recent studies have highlighted the importance of 4-((2-Chloro-5-Nitrophenyl)Sulfonyl)Morpholine in drug discovery and development. Its unique electronic properties make it a promising candidate for targeting specific biological pathways. For instance, research has shown that this compound exhibits potential anti-inflammatory and anti-cancer activities due to its ability to modulate key enzymes and receptors involved in these processes. Additionally, its high solubility in polar solvents and stability under physiological conditions make it an attractive lead compound for further optimization.

From a synthetic perspective, the preparation of 4-((2-Chloro-5-Nitrophenyl)Sulfonyl)Morpholine involves a multi-step process that typically begins with the sulfonation of the morpholine ring. This is followed by substitution reactions to introduce the chloro and nitro groups onto the phenyl ring. The synthesis requires precise control over reaction conditions to ensure high yield and purity of the final product. Recent advancements in catalytic methods and green chemistry have also enabled more efficient and environmentally friendly routes to this compound.

In terms of physical properties, 4-((2-Chloro-5-Nitrophenyl)Sulfonyl)Morpholine exhibits a melting point of approximately 180°C and is sparingly soluble in organic solvents such as dichloromethane and ethyl acetate. Its solubility in water is relatively low, which is advantageous for certain applications where controlled release or targeted delivery is desired. The compound's UV-vis spectrum shows strong absorption bands due to the conjugated system formed by the sulfonyl group and the phenyl ring, making it suitable for use in optical sensing applications.

The application of 4-((2-Chloro-5-Nitrophenyl)Sulfonyl)Morpholine extends beyond pharmaceuticals into materials science. Its ability to form stable complexes with metal ions has led to its use as a ligand in coordination chemistry. Recent research has demonstrated its potential as a precursor for metalloorganic frameworks (MOFs), which are highly porous materials with applications in gas storage, catalysis, and drug delivery systems.

In conclusion, 4-((2-Chloro-5-Nitrophenyl)Sulfonyl)Morpholine (CAS No. 40833-68-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with its favorable chemical properties, positions it as an important building block for future innovations in drug development and materials science.